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Dubai, UAE - The International Center for Biosaline Agriculture (ICBA) is at the forefront of

developing climate-resilient crops capable of thriving in marginal environments characterized

by salinity, drought, and heat stress. Through a multidisciplinary approach that integrates

advanced breeding techniques, agronomic innovation, and robust phenotyping, ICBA is

securing future food supplies in the world's most vulnerable regions. These detailed application

notes and protocols provide researchers, scientists, and agricultural development professionals

with an in-depth look at the methodologies employed by ICBA to enhance crop resilience.

High-Throughput Phenotyping for Abiotic Stress
Tolerance
ICBA utilizes a state-of-the-art phenotyping platform to dissect the complex traits associated

with stress tolerance. This enables the rapid and non-destructive screening of large germplasm

collections to identify promising genotypes.

Experimental Protocol: High-Throughput Phenotyping of
Sorghum for Drought Tolerance
Objective: To identify sorghum genotypes with superior drought tolerance through non-

destructive imaging and physiological measurements.

Materials:
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Sorghum germplasm

Automated phenotyping platform with RGB, hyperspectral, and thermal cameras

Controlled environment growth chambers

Soil moisture sensors

SPAD meter for chlorophyll content

Porometer for stomatal conductance

Methodology:

Plant Material and Growth Conditions: A diverse panel of sorghum accessions is grown in

individual pots within a controlled environment chamber. Soil moisture is maintained at field

capacity for the initial growth phase.

Drought Stress Induction: At the vegetative stage (V5), water is withheld to induce

progressive drought stress. Soil moisture is continuously monitored using sensors.

High-Throughput Imaging: Plants are imaged daily using the automated platform.

RGB Imaging: To assess plant growth, biomass accumulation, and leaf area.

Hyperspectral Imaging: To determine vegetation indices (e.g., NDVI, PRI) indicative of

photosynthetic efficiency and stress.

Thermal Imaging: To measure canopy temperature as an indicator of stomatal closure and

water stress.

Physiological Measurements: Weekly measurements of chlorophyll content (SPAD) and

stomatal conductance (porometer) are taken to correlate with imaging data.

Data Analysis: Image and physiological data are analyzed to identify genotypes that maintain

growth and physiological function under drought stress. Principal Component Analysis (PCA)

is employed to identify the most significant traits contributing to drought tolerance.
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Marker-Assisted Selection for Enhanced Salinity
Tolerance in Quinoa
ICBA has a dedicated program focused on improving the salt tolerance of quinoa, a highly

nutritious and climate-resilient crop. Marker-assisted selection (MAS) is a key strategy to

accelerate the breeding of new salt-tolerant varieties.

Experimental Protocol: Marker-Assisted Selection for
Salinity Tolerance in Quinoa
Objective: To identify and introgress quantitative trait loci (QTLs) associated with salinity

tolerance in quinoa.

Materials:

Quinoa mapping population (e.g., Recombinant Inbred Lines - RILs)

Hydroponic system

Saline solutions of varying concentrations (e.g., 0, 10, 20, 30 dS/m NaCl)

DNA extraction kits

Molecular markers (e.g., SSRs, SNPs)

PCR machine and electrophoresis equipment

Methodology:

Phenotyping for Salinity Tolerance: The RIL population is grown in a hydroponic system

under different salinity levels. Key traits such as germination rate, plant height, biomass, and

seed yield are measured.

DNA Extraction and Genotyping: DNA is extracted from the leaf tissue of each RIL. The

population is then genotyped using a suite of polymorphic molecular markers.
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QTL Analysis: Statistical analysis is performed to identify associations between marker

genotypes and phenotypic traits under salt stress. This allows for the mapping of QTLs for

salinity tolerance.

Marker-Assisted Backcrossing: Markers tightly linked to the identified QTLs are used to

select for the presence of the desired alleles in a backcrossing program to introgress the

tolerance traits into elite quinoa varieties.

Evaluating the Efficacy of Soil Amendments in
Mitigating Abiotic Stress
ICBA investigates various soil amendments to improve soil health and enhance crop resilience

in marginal lands.

Experimental Protocol: Assessing the Impact of Biochar
on Quinoa Growth under Salinity Stress
Objective: To evaluate the potential of biochar as a soil amendment to mitigate the negative

effects of salinity on quinoa growth and yield.

Materials:

Quinoa variety (e.g., ICBA-Q5)

Biochar

Saline irrigation water of different concentrations

Pots with a sandy loam soil mix

Methodology:

Experimental Setup: A pot experiment is established with a factorial design, including

different levels of biochar application and saline irrigation.

Data Collection: Agronomic data, including plant height, number of leaves, and biomass, are

collected throughout the growing season. At maturity, seed yield and yield components are

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b594583?utm_src=pdf-body
https://www.benchchem.com/product/b594583?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b594583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


determined.

Biochemical Analysis: Leaf samples are collected to analyze for proline content, an indicator

of osmotic stress.

Statistical Analysis: Analysis of variance (ANOVA) is used to determine the effects of biochar

and salinity on quinoa growth and yield.

Quantitative Data Summary
Crop Stress Factor

Genotype/Trea
tment

Key Finding Reference

Quinoa Salinity
ICBA-Q3, ICBA-

Q4, ICBA-Q5

Satisfactory

growth and yield

at soil salinity up

to 20 dS/m.

[1][2]

Quinoa Salinity
ICBA-Q5 with

Biochar

Increased

biomass and

seed yield under

saline conditions.

Sorghum Drought
Drought-tolerant

genotypes

Maintenance of

high chlorophyll

content and stay-

green trait under

water deficit.

Pearl Millet Drought
Drought-tolerant

genotypes

High drought

resistance index,

indicating

tolerance

independent of

yield potential

and flowering

time.
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To further elucidate the experimental workflows and the logical relationships between different

research components, the following diagrams have been generated using the DOT language.

Experimental Setup

Stress Application

Data Acquisition

Data Analysis

Sorghum Germplasm Selection

Controlled Environment Growth

Drought Stress Induction (Water Withholding)

High-Throughput Imaging (RGB, Hyperspectral, Thermal) Physiological Measurements (SPAD, Porometer)

Trait Extraction and Analysis

Identification of Tolerant Genotypes

Click to download full resolution via product page

High-throughput phenotyping workflow for drought tolerance in sorghum.
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Phenotyping

Genotyping

Analysis & Breeding

Grow RIL Population in Hydroponics with Salinity Stress

Measure Salinity Tolerance TraitsDNA Extraction from RILs

QTL Analysis to Link Phenotype and Genotype

Genotype with Molecular Markers

Identify Markers for Salinity Tolerance QTLs

Marker-Assisted Backcrossing to Improve Elite Varieties
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Marker-assisted selection workflow for salinity tolerance in quinoa.
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Abiotic Stress
(Salinity, Drought)

Stress Perception
(Receptors/Sensors)

Signal Transduction
(ROS, Ca2+, Hormones)

Transcription Factors
(e.g., DREB, MYB)

Stress-Responsive Gene Expression

Physiological Response
(Osmotic Adjustment, Antioxidant Defense, Stomatal Closure)
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Generalized signaling pathway for abiotic stress response in plants.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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